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Compound of Interest

Compound Name:
4-{[4-(Propan-2-

yl)phenyl]methyl}piperidine

CAS No.: 757173-05-0

Cat. No.: B2409947

Get Quote

Introduction and Pharmacological Context
The compound 4-{[4-(Propan-2-yl)phenyl]methyl}piperidine belongs to the class of 4-

benzylpiperidines.[1] This structural motif is a critical pharmacophore in drug discovery,

particularly in the development of agents targeting the Central Nervous System (CNS).

NMDA Receptor Antagonists: The 4-benzylpiperidine moiety is the core structural element of

ifenprodil and its analogs, which are selective antagonists for the NR2B subunit of N-methyl-

D-aspartate (NMDA) receptors.[1] These compounds are investigated for their potential in

treating neurodegenerative diseases and neuropathic pain.[1]

Sigma Receptor Ligands: Derivatives in this class often exhibit high affinity for sigma-1 (

) and sigma-2 (

) receptors, which are implicated in modulation of calcium signaling and cell survival.[1]

Monoamine Transporter Modulators: Structural modifications to the benzyl ring (such as the

addition of an isopropyl group) can significantly alter the selectivity profile for dopamine or
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serotonin transporters.

Theoretical Synthetic Strategies
In academic and industrial research, the construction of the 4-benzylpiperidine core is typically

approached via convergent synthetic routes. These methods focus on coupling the piperidine

ring with the aryl moiety.

Common Retrosynthetic Approaches:

Reduction of Pyridine Precursors: A classic approach involves the synthesis of the

corresponding pyridine analog (e.g., 4-(4-isopropylbenzyl)pyridine) followed by catalytic

hydrogenation.[1] This method requires careful control of reduction conditions to avoid over-

reduction or ring opening.[1]

McMurry Coupling / Olefin Reduction: Coupling 4-piperidone (protected) with a

benzaldehyde derivative, followed by reduction of the resulting alkene.[1]

Friedel-Crafts Acylation/Alkylation: Acylation of the benzene derivative with isonipecotic acid

derivatives (protected), followed by reduction of the ketone functionality.[1]

Data Summary: Common Synthetic Intermediates

Intermediate Class Function in Synthesis Key Reactivity

4-Benzylpyridines
Precursor to piperidine
ring

Requires catalytic
hydrogenation (e.g., PtO₂,
H₂)

4-Benzoylpiperidines Ketone intermediate
Susceptible to Wolff-Kishner or

Clemmensen reduction

| N-Protected 4-Piperidones | Electrophile for coupling | Reacts with Grignard reagents or Wittig

ylides |[1]

Structural Analysis and Pathway Visualization
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The following diagram illustrates the logical retrosynthetic disconnection of the 4-

benzylpiperidine scaffold. This is a theoretical framework used to design synthesis pathways in

a research setting.[1]
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Catalytic Hydrogenation
(Reduction of Heterocycle)

Carbonyl Reduction
(e.g., Wolff-Kishner) Condensation & Reduction

4-(4-Isopropylbenzyl)pyridine 4-(4-Isopropylbenzoyl)piperidine 4-Isopropylbenzaldehyde
+ 4-Piperidone

Click to download full resolution via product page

Figure 1: Retrosynthetic analysis of the 4-benzylpiperidine scaffold, showing three primary

disconnection strategies used in medicinal chemistry.

Safety and Handling Protocols
Working with piperidine derivatives and their precursors requires strict adherence to safety

standards.[1][2][3]

Piperidine Hazards: Piperidine itself is a List I chemical (in the form of 4-piperidone and

certain derivatives) in some jurisdictions due to its use in illicit synthesis.[1][4] It is highly

flammable, toxic by inhalation and skin contact, and causes severe skin burns and eye

damage.[2][3]

Engineering Controls: All operations involving volatile amines or reduction steps must be

performed in a certified chemical fume hood to prevent inhalation exposure.[1]

Personal Protective Equipment (PPE):

Respiratory: NIOSH-approved respirators if ventilation is insufficient.[1]
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Skin: Butyl rubber or Viton gloves are recommended, as piperidine can permeate standard

nitrile gloves.[1]

Eyes: Chemical splash goggles and a face shield.[1]

Waste Disposal: Piperidine waste is classified as hazardous organic waste.[1] It must be

segregated from oxidizers and acids to prevent violent reactions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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